Cas no 2171860-36-7 (1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2171860-36-7
• MF: C₉H₆ClFN₂O₂S
• MW: 260.672543048859
• CID: 6077423
• PubChem ID: 129712478
• Update Time: 2025-06-15

1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride
• EN300-1591067
• 2171860-36-7

• Inchi： 1S/C9H6ClFN2O2S/c10-16(14,15)9-5-6-12-13(9)8-3-1-7(11)2-4-8/h1-6H
• InChI Key： DTGZPFIHEWXSHG-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1C1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 259.9822545g/mol
• Monoisotopic Mass: 259.9822545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride

Introduction to 1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2171860-36-7)

1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2171860-36-7, belongs to the class of pyrazole derivatives, which are well-documented for their diverse biological activities. The presence of a sulfonyl chloride functional group in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The 4-fluorophenyl moiety in the compound's name is particularly noteworthy, as fluorine substitution in aromatic rings is frequently employed to modulate the electronic properties and metabolic stability of molecules. This modification can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced binding affinity and resistance to enzymatic degradation, which are critical factors in drug design.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of antiviral, anti-inflammatory, and anticancer agents. The sulfonyl chloride group serves as a versatile handle for further functionalization, allowing chemists to introduce various pharmacophores or linkages necessary for drug synthesis. This reactivity makes 1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride a promising building block for novel therapeutic compounds.

In the context of contemporary pharmaceutical research, the demand for high-quality intermediates like 1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride has increased exponentially. The compound's ability to undergo nucleophilic substitution reactions with a wide range of nucleophiles makes it an indispensable tool in synthetic laboratories. Furthermore, its stability under various reaction conditions enhances its utility in multi-step syntheses, where maintaining structural integrity is paramount.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting specific biological pathways. For instance, pyrazole derivatives have been extensively studied for their inhibitory effects on enzymes such as kinases and cyclases, which are often implicated in diseases like cancer and diabetes. The introduction of a fluorine atom at the 4-position of the phenyl ring can fine-tune the binding interactions with these targets, leading to improved efficacy and selectivity.

The synthesis of 1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride typically involves multi-step organic transformations starting from readily available precursors. The key steps often include halogenation followed by sulfonylation, with careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further streamlined these processes, making it more feasible to produce large quantities of this intermediate for industrial applications.

From a computational chemistry perspective, the molecular properties of 1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride have been extensively modeled to predict its behavior in biological systems. Quantum mechanical calculations have provided insights into how fluorine substitution affects electronic distributions and hydrogen bonding interactions, which are critical for drug-receptor binding. These computational studies not only aid in rational drug design but also guide experimental efforts by identifying promising analogs for further optimization.

In conclusion, 1-(4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride represents a significant advancement in pharmaceutical chemistry due to its structural versatility and reactivity. Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in modern drug discovery efforts. As research continues to uncover new therapeutic applications for pyrazole derivatives, compounds like this one will remain at the forefront of medicinal chemistry innovation.